(2E)-N-(5-ethyl-1,3-thiazol-2-yl)-3-(furan-2-yl)prop-2-enamide

• IUPAC Name: (E)-N-(5-ethyl-1,3-thiazol-2-yl)-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C12H12N2O2S/c1-2-10-8-13-12(17-10)14-11(15)6-5-9-4-3-7-16-9/h3-8H,2H2,1H3,(H,13,14,15)/b6-5+
• InChI Key: WMKQGJCPPGCTPW-AATRIKPKSA-N
• Canonical SMILES: CCC1=CN=C(S1)NC(=O)C=CC2=CC=CO2
• Isomeric SMILES: CCC1=CN=C(S1)NC(=O)/C=C/C2=CC=CO2
• Molecular Formula: C12H12N2O2S
• Molecular Weight: 248.30 g/mol
• CAS No.: 853889-48-2

Description

(2E)-N-(5-ethyl-1,3-thiazol-2-yl)-3-(furan-2-yl)prop-2-enamide is a useful research compound. Its molecular formula is C12H12N2O2S and its molecular weight is 248.3. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

Recent research on similar compounds to (E)-N-(5-ethyl-1,3-thiazol-2-yl)-3-(furan-2-yl)prop-2-enamide shows a focus on chemical synthesis and reactivity. For instance, Aleksandrov et al. (2021) synthesized N-(1,3-benzothiazol-6-yl)furan-2-carboxamide and explored its electrophilic substitution reactions (Aleksandrov et al., 2021). Similar research was conducted by Patel et al. (2015), who synthesized novel heterocyclic compounds involving furan-2-yl and studied their antibacterial and antifungal activities (Patel et al., 2015).

Antimicrobial and Anticancer Activities

Another significant area of research involves investigating the antimicrobial and anticancer properties of related compounds. For example, Zaki et al. (2018) explored the synthesis of chalcone derivatives and evaluated their antimicrobial and anticancer activities (Zaki et al., 2018). Furthermore, Matiichuk et al. (2020) studied the antitumor properties of 5-(1,3-benzothiazol-2-yl)furan-2-carbaldehyde derivatives (Matiichuk et al., 2020).

Biological Activity Studies

Cakmak et al. (2022) synthesized a thiazole-based heterocyclic amide similar to the compound and evaluated its antimicrobial activity. Their research highlighted potential pharmacological applications (Cakmak et al., 2022).

Tubulin Inhibition and Anti-inflammatory Effects

Park et al. (2014) explored the anti-inflammatory effects of a tubulin inhibitor closely related to (E)-N-(5-ethyl-1,3-thiazol-2-yl)-3-(furan-2-yl)prop-2-enamide. This study highlighted the compound's potential in modulating immune responses and treating inflammation-mediated diseases (Park et al., 2014).

Adenosine Receptor Selectivity

Inamdar et al. (2013) investigated a series of benzamide and furamide analogues, examining their affinity and selectivity for adenosine receptors. This study offers insights into designing selective adenosine receptor ligands (Inamdar et al., 2013).